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Compound of Interest

Compound Name:
1,2-Dichloro-1,1,3,3,3-

pentafluoropropane

Cat. No.: B1293494 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe disposal and waste management of HCFC-225da, also

known as AK-225. Given that HCFC-225da is an ozone-depleting substance, its use and

disposal are strictly regulated. As of January 1, 2015, HCFC-225 is no longer produced and its

use is banned in many applications under the Clean Air Act and the Montreal Protocol.[1]

Proper disposal is crucial to comply with regulations and protect the environment.

Frequently Asked Questions (FAQs)
Q1: What is HCFC-225da and why does its disposal require special attention?

A1: HCFC-225da is a hydrochlorofluorocarbon, a chemical compound that was once used as a

solvent for precision cleaning.[1][2] It is a mixture of two isomers, HCFC-225ca and HCFC-

225cb.[1] Due to its potential to deplete the ozone layer, it is regulated under international

agreements like the Montreal Protocol.[1] Improper disposal can lead to environmental damage

and legal penalties.

Q2: Can I dispose of small quantities of HCFC-225da down the drain or in the regular trash?

A2: No. It is strictly prohibited to dispose of HCFC-225da by dumping it into sewers, on the

ground, or into any body of water.[3] This substance is not readily biodegradable and can

persist in the environment. All HCFC-225da waste must be collected and managed as

hazardous waste.
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Q3: What are the primary approved disposal methods for HCFC-225da?

A3: The recommended methods for disposal are recovery by distillation (recycling/reclamation)

or removal to a permitted waste disposal facility for destruction.[3] Destruction technologies for

halogenated compounds often involve high-temperature incineration or plasma arc processes.

[4][5]

Q4: What materials are incompatible with HCFC-225da waste?

A4: HCFC-225da is incompatible with alkali or alkaline earth metals (e.g., sodium, potassium,

calcium) and powdered forms of aluminum, zinc, and beryllium.[3][6] Contact with these

materials can cause vigorous reactions. Therefore, it is crucial to use dedicated and compatible

containers for waste collection.

Q5: What are the hazardous decomposition products of HCFC-225da?

A5: When exposed to high temperatures, such as in a fire or from contact with open flames or

glowing metal surfaces, HCFC-225da can decompose to form hazardous substances like

hydrochloric acid, hydrofluoric acid, and potentially carbonyl halides.[3][6]
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Issue Possible Cause Solution

Accidental Spill of HCFC-

225da

Improper handling or container

failure.

1. Evacuate the immediate

area and ensure adequate

ventilation.[7] 2. Wear

appropriate Personal

Protective Equipment (PPE),

including gloves and eye

protection. 3. Contain the spill

using an inert absorbent

material (e.g., vermiculite,

sand). 4. Collect the absorbed

material into a designated,

labeled, and sealed container

for hazardous waste.[3] 5. Do

not allow the spilled material to

enter drains or waterways.[3]

Unknown Chemical Reaction

in Waste Container
Mixing of incompatible wastes.

1. Do not open the container.

2. If the reaction is vigorous

(e.g., producing heat, gas),

evacuate the area and contact

your institution's Environmental

Health and Safety (EHS)

department or emergency

response team immediately. 3.

Ensure all waste streams are

properly segregated to prevent

future incidents.

Full Waste Container Routine generation of waste

from experiments.

1. Do not overfill the waste

container. Leave adequate

headspace. 2. Securely close

the container. 3. Ensure the

container is properly labeled

with its contents. 4. Arrange for

pickup by a licensed

hazardous waste disposal
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service through your

institution's EHS department.

Crystallization Observed in

Waste Container

This is not a typical

characteristic of HCFC-225da

and may indicate

contamination or a reaction.

1. Do not attempt to redissolve

the crystals. 2. Treat the waste

as potentially more hazardous.

3. Clearly label the container

with the observation. 4.

Consult with your EHS

department for guidance on

disposal.

Data Presentation
Table 1: Properties and Hazards of HCFC-225da (AK-225)

Property Value Reference

Chemical Formula C3HCl2F5 [6]

Appearance Clear, colorless liquid [3][6]

Odor Slight ethereal odor [3][6]

Boiling Point 54 °C (129 °F) [2][6]

Vapor Pressure 284 torr @ 25 °C [2]

Incompatibility
Alkali/alkaline earth metals,

powdered Al, Zn, Be
[3][6]

Hazardous Decomposition

Products

Hydrochloric acid, hydrofluoric

acid, carbonyl halides
[3][6]

Disposal Recommendation

Recover by distillation or

remove to a permitted waste

disposal facility.

[3]

Experimental Protocols
Protocol 1: Collection and Storage of HCFC-225da Waste in a Laboratory Setting
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This protocol outlines the standard procedure for the safe collection and temporary storage of

HCFC-225da waste pending disposal by a licensed contractor.

Materials:

A designated and labeled hazardous waste container made of a compatible material (e.g.,

glass or a suitable plastic that will not be degraded by the solvent).

Secondary containment (a larger, chemically resistant tray or tub).

Hazardous waste labels for your institution.

Personal Protective Equipment (PPE): safety glasses, gloves (Viton or other resistant

material), lab coat.

Procedure:

Designate a Satellite Accumulation Area (SAA): Establish a specific location in the laboratory

where the waste will be generated and collected. This area must be at or near the point of

generation.[8]

Prepare the Waste Container:

Select a clean, dry container that is compatible with HCFC-225da.

Affix a hazardous waste label to the container before adding any waste.

Place the container in secondary containment to catch any potential leaks.

Waste Collection:

Carefully pour the waste HCFC-225da into the container, avoiding splashes.

Do not mix HCFC-225da with other incompatible waste streams. Use a separate container

for each type of waste.

Keep the container closed at all times, except when adding waste.[9]
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Labeling:

Clearly write the full chemical name "HCFC-225da" or "Dichloropentafluoropropane" and

list all components of the waste mixture on the label.

Indicate the approximate percentages of each component.

Fill in all other required information on the label (e.g., date, principal investigator, room

number).

Storage:

Store the waste container in the designated SAA.

Ensure the storage area is well-ventilated.

Do not accumulate more than 55 gallons of hazardous waste in the SAA.[8]

Disposal Request:

Once the container is full or you are finished generating this waste stream, arrange for

pickup through your institution's EHS department.

Follow your institution's specific procedures for requesting a waste pickup.

Mandatory Visualization
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Caption: Workflow for the safe management of HCFC-225da waste from generation to final

disposal.
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Caption: Decision tree for the proper handling and disposal of HCFC-225da waste in a

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1293494?utm_src=pdf-custom-synthesis
https://ecolink.com/info/ak-225-ban/
https://www.lookpolymers.com/pdf/Asahi-Glass-ASAHIKLIN-AK-225-Hydrochlorofluorocarbon-Solvent.pdf
https://cdn.besttechnologyinc.com/wp-content/uploads/MSDS-asahi_klin_ak-225-HCFC225.pdf
https://ozone.unep.org/sites/default/files/2019-04/TEAP-DecXXIX4-TF-Report-April2018.pdf
https://ozone.unep.org/sites/default/files/2019-04/TEAP-DecXXIX4-TF-Addendum-to-May2018-Report_September2018.pdf
https://www.cleanersolutions.org/layout/set/print/content/download/20780/707169/version/1/file/AK+225+MSDS.pdf
https://www.airgas.com/msds/001084.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1293494#disposal-and-waste-management-of-hcfc-225da
https://www.benchchem.com/product/b1293494#disposal-and-waste-management-of-hcfc-225da
https://www.benchchem.com/product/b1293494#disposal-and-waste-management-of-hcfc-225da
https://www.benchchem.com/product/b1293494#disposal-and-waste-management-of-hcfc-225da
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1293494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

